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Compound of Interest

Compound Name:
Ethyl 4-

hydroxycyclohexanecarboxylate

Cat. No.: B104090 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical waste management protocols is a

critical component of this responsibility. This guide provides essential, step-by-step procedures

for the safe disposal of Ethyl 4-hydroxycyclohexanecarboxylate, ensuring compliance and

minimizing environmental impact.

Immediate Safety and Handling Precautions
Ethyl 4-hydroxycyclohexanecarboxylate is known to cause skin and serious eye irritation[1]

[2]. Therefore, appropriate personal protective equipment (PPE) must be worn when handling

this chemical. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves.

Respiratory Protection: A NIOSH-approved respirator is advised, especially in poorly

ventilated areas.

In the event of a spill, the material should be absorbed with an inert material such as sand or

vermiculite, and then placed into a suitable, sealed container for disposal[3]. Under no

circumstances should this chemical be emptied into drains[3][4].
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Step-by-Step Disposal Protocol
The recommended method for the disposal of Ethyl 4-hydroxycyclohexanecarboxylate is

through an approved waste disposal plant[3]. Chemical waste generators are responsible for

correctly classifying their waste in accordance with local, regional, and national regulations[3].

The following protocol outlines the necessary steps for proper disposal within a laboratory

setting.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for "Non-halogenated Organic Waste" and specify

"Ethyl 4-hydroxycyclohexanecarboxylate."

Do not mix this waste with halogenated solvents or other incompatible waste streams to

ensure safe and cost-effective disposal.

2. Container Management:

Use a chemically resistant container that is in good condition and has a secure, tight-fitting

lid.

The waste container label must include the full chemical name and associated hazard

warnings.

Store the sealed waste container in a designated, well-ventilated satellite accumulation area

within the laboratory.

It is best practice to place the waste container in secondary containment to prevent the

spread of potential spills.

3. Internal Waste Collection:

When the waste container is nearly full, or before the established accumulation time limit is

reached, contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup.

Complete all required waste pickup forms or manifests provided by your EHS department.
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Quantitative Data Summary
While specific quantitative limits for the disposal of Ethyl 4-hydroxycyclohexanecarboxylate
are determined by local regulations, the following table summarizes key physical and safety

information for this compound.

Property Value

Hazard Classifications

Skin Irritation (Category 2), Eye Irritation

(Category 2A), Specific Target Organ Toxicity -

Single Exposure (Category 3)

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.068 g/mL at 25 °C

Water Solubility Immiscible[4]

Persistence Unlikely based on available information[4]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ethyl 4-hydroxycyclohexanecarboxylate.
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Waste Generation & Segregation
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Workflow for the safe disposal of Ethyl 4-hydroxycyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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